![molecular formula C8H8BrNO3S B1349789 Methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate CAS No. 227958-47-6](/img/structure/B1349789.png)
Methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate
Description
Methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate, also known as Methyl 3-BACT, is an organosulfur compound that has been used in a variety of scientific research applications. It is a versatile compound with a number of potential uses, including as a reagent in synthesis, as a reactant in biochemical and physiological studies, and as a starting material for further chemical synthesis.
Scientific Research Applications
1. Synthesis of Biologically Active Heterocyclic Compounds “Methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate” can be used in the synthesis of various biologically active heterocyclic compounds. These compounds are often used in medicinal chemistry for their potential therapeutic effects. For example, derivatives incorporating a coumarin moiety have shown potent inhibition in certain biological assays .
Development of Advanced Medicinal Chemistry
Thiophene-based analogs, which can be derived from this compound, are of significant interest due to their potential as biologically active compounds. They serve as a crucial scaffold for medicinal chemists to develop advanced compounds with diverse biological activities .
Proteomics Research
This compound is available for purchase as a reagent for proteomics research, indicating its use in the study of proteins and their functions. It could be involved in the synthesis of peptides or in the modification of proteins for research purposes .
properties
IUPAC Name |
methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3S/c1-13-8(12)7-5(2-3-14-7)10-6(11)4-9/h2-3H,4H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGZGLXSVAJXQTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00371626 |
Source
|
| Record name | Methyl 3-(2-bromoacetamido)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[(2-bromoacetyl)amino]thiophene-2-carboxylate | |
CAS RN |
227958-47-6 |
Source
|
| Record name | Methyl 3-(2-bromoacetamido)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00371626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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